Cas no 175137-31-2 (Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate)
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate is a specialized pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a cyclopropylmethyl ester group and a trifluoromethyl substituent, enhancing its reactivity and potential as a versatile intermediate. The chloro and trifluoromethyl groups contribute to its electrophilic character, making it suitable for nucleophilic substitution reactions. This compound is particularly valuable in the synthesis of bioactive molecules due to its stability and functional group compatibility. Its well-defined chemical properties facilitate precise modifications, supporting applications in drug discovery and crop protection chemistry. High purity and consistent performance make it a reliable choice for advanced synthetic workflows.
175137-31-2 structure
Product Name:Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:175137-31-2
MF:C10H8ClF3N2O2
MW:280.630931854248
MDL:MFCD00068151
CID:111836
PubChem ID:2736744
Update Time:2025-08-03
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylicacid, 2-chloro-4-(trifluoromethyl)-, cyclopropylmethyl ester
- AC1MC68K
- AC1Q4IMV
- AG-E-24966
- CTK4D5336
- FT-0624302
- GK02011
- MolPort-000-144-404
- BUTTPARK 99\18-32
- 2-Chloro-5-[(cyclopropylmethoxy)carbonyl]-4-(trifluoromethyl)pyrimidine
- Cyclopropylmethyl2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate97%
- Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate 97%
- SB57845
- CS-0333854
- 175137-31-2
- 5-Pyrimidinecarboxylic acid, 2-chloro-4-(trifluoromethyl)-, cyclopropylmethyl ester
- AKOS022181672
- A811786
- CYCLOPROPYLMETHYL2-CHLORO-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLATE
- MFCD00068151
- cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate, AldrichCPR
- DTXSID50371570
- PS-7233
-
- MDL： MFCD00068151
- Inchi： 1S/C10H8ClF3N2O2/c11-9-15-3-6(7(16-9)10(12,13)14)8(17)18-4-5-1-2-5/h3,5H,1-2,4H2
- InChI Key： VAQJVLCEIMTYHZ-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C(C(F)(F)F)=N1)C(=O)OCC1CC1
Computed Properties
- Exact Mass: 280.02300
- Monoisotopic Mass: 280.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Density: 1.488
- Melting Point: 108-110℃
- Boiling Point: 108-110°C 0,5mm
- Flash Point: 183.7°C
- Refractive Index: 1.59
- PSA: 52.08000
- LogP: 2.71560
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 22
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C992168-50mg |
Cyclopropylmethyl 2-Chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-31-2 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C992168-100mg |
Cyclopropylmethyl 2-Chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-31-2 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C992168-500mg |
Cyclopropylmethyl 2-Chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-31-2 | 500mg |
$ 95.00 | 2022-06-06 | ||
| Apollo Scientific | PC2115-100mg |
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-31-2 | 97% | 100mg |
£10.00 | 2024-05-23 | |
| abcr | AB130058-1 g |
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate, 97%; . |
175137-31-2 | 97% | 1g |
€98.50 | 2023-05-10 | |
| abcr | AB130058-1g |
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate, 97%; . |
175137-31-2 | 97% | 1g |
€98.50 | 2025-02-16 |
Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
175137-31-2 (Cyclopropylmethyl 2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxylate) Related Products
- 149771-09-5(Ethyl 2-amino-4-(trifluoromethyl)pyrimidine-5-carboxylate)
- 110960-73-1(Ethyl 4-methylpyrimidine-5-carboxylate)
- 157335-94-9(methyl 4-methylpyrimidine-5-carboxylate)
- 306960-74-7(4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid)
- 149771-24-4(2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid)
- 155377-19-8(ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate)
- 208517-35-5(Ethyl 2-(Trifluoromethyl)nicotinate)
- 597532-36-0(ethyl 6-(trifluoromethyl)pyridine-3-carboxylate)
- 136483-17-5(Methyl 2-(trifluoromethyl)nicotinate)
- 154934-97-1(ethyl 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylate)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
